Cas no 89435-47-2 (Benzoic acid, 3-chloro-4-hydroxy-, 2,4-dichlorophenyl ester)

Benzoic acid, 3-chloro-4-hydroxy-, 2,4-dichlorophenyl ester structure
89435-47-2 structure
Product Name:Benzoic acid, 3-chloro-4-hydroxy-, 2,4-dichlorophenyl ester
CAS No:89435-47-2
MF:C13H7Cl3O3
MW:317.551881074905
CID:600910
PubChem ID:71324189
Update Time:2025-04-19

Benzoic acid, 3-chloro-4-hydroxy-, 2,4-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-4-hydroxy-, 2,4-dichlorophenyl ester
    • (2,4-dichlorophenyl) 3-chloro-4-hydroxybenzoate
    • 89435-47-2
    • DTXSID00753685
    • 2,4-Dichlorophenyl 3-chloro-4-hydroxybenzoate
    • Inchi: 1S/C13H7Cl3O3/c14-8-2-4-12(10(16)6-8)19-13(18)7-1-3-11(17)9(15)5-7/h1-6,17H
    • InChI Key: LHFNJUODASODAO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(=O)OC2C=CC(=CC=2Cl)Cl)=C1)O

Computed Properties

  • Exact Mass: 315.946077g/mol
  • Monoisotopic Mass: 315.946077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų
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